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Compound of Interest

Compound Name: Vilaprisan

Cat. No.: B611686

Vilaprisan Technical Support Center

Welcome to the Vilaprisan Technical Support Center. This resource is designed to assist
researchers, scientists, and drug development professionals with frequently asked questions
and troubleshooting guides for the use of Vilaprisan in a research setting.

Frequently Asked Questions (FAQSs)

Q1: What is the solubility of Vilaprisan in common laboratory solvents?

Al: Vilaprisan is a highly lipophilic compound with low agueous solubility.[1] Published data
indicates that its solubility in aqueous solutions under acidic and neutral conditions is less than
0.1 mg/100 mL.[1] Another source specifies the aqueous solubility as 9 mg/L.[2] While specific
guantitative data for common research buffers like Phosphate-Buffered Saline (PBS) or cell
culture media is not readily available, it is expected to be similarly low. For research purposes,
Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing stock solutions.

Q2: How should | prepare a stock solution of Vilaprisan?

A2: Due to its low aqueous solubility, it is recommended to first prepare a concentrated stock
solution of Vilaprisan in an organic solvent like DMSO. This stock solution can then be further
diluted with your aqueous research buffer (e.g., PBS, cell culture medium) to the desired final
concentration for your experiment. A detailed protocol for this procedure is provided in the
"Experimental Protocols" section.
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Q3: What are the recommended storage conditions for Vilaprisan?

A3: Vilaprisan should be stored under specific conditions to ensure its stability. The solid
powder form should be stored at -20°C. Once dissolved in a solvent such as DMSO, the stock
solution should be stored at -80°C to maintain its integrity. It is also advisable to protect the
compound from direct sunlight.

Q4: How stable is Vilaprisan in solution?

A4: Vilaprisan is stable under the recommended storage conditions. A study has shown that
Vilaprisan is stable in plasma for at least 544 days when stored at -20°C. When preparing
working solutions in aqueous buffers, it is best practice to prepare them fresh for each
experiment and use them promptly to avoid potential degradation or precipitation. Avoid
repeated freeze-thaw cycles of the stock solution.

Q5: Are there any known incompatibilities for Vilaprisan?

A5: Yes, Vilaprisan is known to be incompatible with strong acids, strong alkalis, and strong
oxidizing or reducing agents. Contact with these substances should be avoided to prevent
degradation of the compound.

Q6: What is the primary metabolic pathway of Vilaprisan?

A6: In vivo, Vilaprisan is primarily metabolized by the cytochrome P450 enzyme CYP3A4
through oxidation reactions. Aldoketoreductases also contribute to its metabolism to a lesser
extent. This is an important consideration for in vitro studies using liver microsomes or other
metabolically active systems.

Data Presentation

Table 1: Vilaprisan Solubility
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Solvent/Buffer System

Solubility Reference

Aqueous Solution (acidic and

< 0.1 mg/100 mL

neutral pH)
Aqueous Solution 9 mg/L
Soluble (Specific limit not Inferred from common lab
DMSO _ _
published) practice
PBS Poorly Soluble (Specific data Inferred from aqueous
not available) solubility
] Poorly Soluble (Specific data Inferred from aqueous
Cell Culture Media ) N
not available) solubility

Table 2: Vilaprisan Storage and Stability

Storage -
Form Stability Notes Reference
Temperature
Stable under
Solid Powder -20°C recommended
conditions.
In Solvent (e.g., 80°C Avoid repeated
DMSO) freeze-thaw cycles.
Stable for at least 544
In Plasma -20°C

days.

Experimental Protocols

Protocol for Preparation of Vilaprisan Stock and Working Solutions

Objective: To prepare a stock solution of Vilaprisan in DMSO and subsequently dilute it to a

final concentration in an aqueous research buffer.

Materials:
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 Vilaprisan (solid powder)

¢ Dimethyl Sulfoxide (DMSO), anhydrous

» Sterile, nuclease-free microcentrifuge tubes

o Calibrated pipettes and sterile, filtered pipette tips
e \Vortex mixer

e Target aqueous buffer (e.g., PBS, DMEM, RPMI-1640) pre-warmed to the desired
temperature if for cell-based assays.

Procedure:

o Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab
coat, gloves, and safety glasses, when handling Vilaprisan and DMSO.

e Preparing the DMSO Stock Solution: a. Allow the Vilaprisan powder to equilibrate to room
temperature before opening the vial to prevent condensation. b. Weigh the desired amount
of Vilaprisan powder in a sterile microcentrifuge tube. c. Add the appropriate volume of
anhydrous DMSO to achieve the desired stock solution concentration (e.g., 10 mM). d.
Vortex the tube thoroughly until the Vilaprisan is completely dissolved. Gentle warming (e.g.,
in a 37°C water bath) may be necessary to aid dissolution.

o Preparing the Working Solution: a. Calculate the volume of the DMSO stock solution needed
to achieve the final desired concentration in your aqueous buffer. Note: To avoid solvent
toxicity in cell-based assays, the final concentration of DMSO should typically be kept below
0.5%, and ideally below 0.1%. b. Add the required volume of the DMSO stock solution to the
pre-warmed aqueous buffer. c. Immediately vortex or gently mix the working solution to
ensure homogeneity and prevent precipitation. d. Use the freshly prepared working solution
for your experiment without delay.

o Storage of Stock Solution: a. Aliquot the remaining DMSO stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes. b. Store the aliquots at -80°C.

Visualizations
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Caption: Workflow for preparing Vilaprisan stock and working solutions.
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Caption: Primary metabolic pathways of Vilaprisan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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